4-Hydroxy-2-methyl-N-propylbenzamide
Overview
Description
4-Hydroxy-2-methyl-N-propylbenzamide is a chemical compound with the formula C11H15NO2 . It has diverse applications in scientific research and can contribute to advancements in various fields including medicine, materials science, and biotechnology.
Molecular Structure Analysis
The molecular structure of 4-Hydroxy-2-methyl-N-propylbenzamide is determined by its formula C11H15NO2 . The exact structure is not provided in the search results.Scientific Research Applications
Antioxidant Activity
4-Hydroxy-2-methyl-N-propylbenzamide: has been studied for its antioxidant properties. Antioxidants are crucial in protecting cells from oxidative stress, which can lead to chronic diseases such as cancer and heart disease. This compound’s ability to scavenge free radicals makes it a potential candidate for inclusion in pharmaceuticals aimed at mitigating oxidative stress-related conditions .
Antibacterial Applications
Research has indicated that 4-Hydroxy-2-methyl-N-propylbenzamide exhibits antibacterial activity against a range of bacteria, including both gram-positive and gram-negative strains. This suggests its potential use as a therapeutic agent in treating bacterial infections or as a preservative in products susceptible to bacterial contamination .
Synthesis of Therapeutic Agents
Benzamides, including 4-Hydroxy-2-methyl-N-propylbenzamide , are integral in the synthesis of various therapeutic agents. They serve as intermediates in the production of drugs that target a wide array of conditions, from gastrointestinal disorders to cardiovascular diseases .
Industrial Applications
Beyond its medical applications, 4-Hydroxy-2-methyl-N-propylbenzamide can also be used in industrial settings. Its properties may be harnessed in the manufacturing of plastics, rubbers, and other materials where the compound’s stability and reactivity can be beneficial .
Agricultural Uses
In agriculture, 4-Hydroxy-2-methyl-N-propylbenzamide could be utilized in the development of new pesticides or soil treatments. Its chemical properties might offer protection against pests or diseases that affect crops, thus improving yield and quality .
Research on Chemical Intermediates
As a chemical intermediate, 4-Hydroxy-2-methyl-N-propylbenzamide is valuable in research focused on developing new compounds with specific desired properties. Its role in the synthesis of novel materials or chemicals is an area of ongoing exploration .
properties
IUPAC Name |
4-hydroxy-2-methyl-N-propylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-3-6-12-11(14)10-5-4-9(13)7-8(10)2/h4-5,7,13H,3,6H2,1-2H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHBNMGHIPOQXMV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=C(C=C(C=C1)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-2-methyl-N-propylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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